Cas no 1797677-87-2 (N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide)

N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide is a specialized organic compound with potential applications in medicinal chemistry. This compound exhibits unique structural features that may contribute to its effectiveness in drug discovery and development. Its multifunctional nature and specific substitution patterns suggest potential for use as a building block in the synthesis of novel pharmaceuticals.
N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide structure
1797677-87-2 structure
Product Name:N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide
CAS No:1797677-87-2
MF:C19H27N3O2
MW:329.436584711075
CID:6288079
PubChem ID:75438153
Update Time:2025-06-20

N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide
    • AKOS033428146
    • EN300-26623076
    • Z1560334145
    • 1797677-87-2
    • N-[2-methyl-3-(propan-2-yloxymethyl)phenyl]-4-prop-2-ynylpiperazine-1-carboxamide
    • Inchi: 1S/C19H27N3O2/c1-5-9-21-10-12-22(13-11-21)19(23)20-18-8-6-7-17(16(18)4)14-24-15(2)3/h1,6-8,15H,9-14H2,2-4H3,(H,20,23)
    • InChI Key: CZNGFGVOLGMPMP-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=C(COC(C)C)C=1C)N1CCN(CC#C)CC1

Computed Properties

  • Exact Mass: 329.21032711g/mol
  • Monoisotopic Mass: 329.21032711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.8Ų

N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26623076-0.05g
N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide
1797677-87-2 95.0%
0.05g
$212.0 2025-03-20

N-{2-methyl-3-[(propan-2-yloxy)methyl]phenyl}-4-(prop-2-yn-1-yl)piperazine-1-carboxamide Related Literature

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